Cas no 2248313-08-6 (Tert-butyl 3-amino-2,6-difluoro-5-methylbenzoate)

• Product Name: Tert-butyl 3-amino-2,6-difluoro-5-methylbenzoate
• CAS No: 2248313-08-6
• MF: C₁₂H₁₅F₂NO₂
• MW: 243.24981045723
• CID: 5827250
• PubChem ID: 137940037
• Update Time: 2025-10-21

Tert-butyl 3-amino-2,6-difluoro-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2248313-08-6
• EN300-6509065
• Tert-butyl 3-amino-2,6-difluoro-5-methylbenzoate

• Inchi： 1S/C12H15F2NO2/c1-6-5-7(15)10(14)8(9(6)13)11(16)17-12(2,3)4/h5H,15H2,1-4H3
• InChI Key： XBOUDPGDXANMCL-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(=C(C=1C(=O)OC(C)(C)C)F)N

Computed Properties

• Exact Mass: 243.10708505g/mol
• Monoisotopic Mass: 243.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 3-amino-2,6-difluoro-5-methylbenzoate

Comprehensive Overview of Tert-butyl 3-amino-2,6-difluoro-5-methylbenzoate (CAS No. 2248313-08-6)

Tert-butyl 3-amino-2,6-difluoro-5-methylbenzoate (CAS No. 2248313-08-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl ester group and difluoro-methyl substitution, make it a valuable intermediate for synthesizing bioactive molecules. The compound's 3-amino functionality further enhances its reactivity, enabling diverse chemical transformations. Researchers often explore its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated benzoate derivatives like Tert-butyl 3-amino-2,6-difluoro-5-methylbenzoate has surged due to their metabolic stability and enhanced bioavailability. This aligns with the growing interest in fluorine-containing pharmaceuticals, a trend driven by the success of drugs such as fluoroquinolones and fluorinated steroids. The compound's CAS No. 2248313-08-6 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic chemistry.

From a synthetic perspective, Tert-butyl 3-amino-2,6-difluoro-5-methylbenzoate offers versatility in cross-coupling reactions and amide bond formation. Its electron-deficient aromatic ring facilitates nucleophilic aromatic substitution (SNAr), a reaction mechanism pivotal for creating complex heterocycles. These properties are particularly valuable in the design of small-molecule therapeutics, where precision and efficiency are paramount.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike some traditional intermediates, Tert-butyl 3-amino-2,6-difluoro-5-methylbenzoate is designed to minimize ecological impact, adhering to green chemistry principles. This aligns with the increasing focus on sustainable synthesis in the chemical industry, a topic frequently queried in search engines by professionals seeking eco-friendly alternatives.

Analytical characterization of CAS No. 2248313-08-6 typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods confirm the compound's purity and structural integrity, critical for reproducibility in research. The tert-butyl protecting group in the molecule also simplifies purification processes, a practical advantage noted in laboratory workflows.

In summary, Tert-butyl 3-amino-2,6-difluoro-5-methylbenzoate represents a convergence of innovation and utility in organic synthesis. Its multifaceted applications—from drug development to material science—underscore its importance in contemporary research. As the scientific community continues to explore fluorine chemistry and benzoate-based scaffolds, this compound is poised to remain a cornerstone in cutting-edge chemical endeavors.